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Compound of Interest

Compound Name: Dhx9-IN-5

Cat. No.: B15137974 Get Quote

Technical Support Center: Dhx9-IN-5
This guide provides researchers, scientists, and drug development professionals with essential

information on the proper storage, handling, and troubleshooting of the RNA helicase inhibitor,

Dhx9-IN-5.

Understanding the Target: DHX9 Helicase
DExH-Box Helicase 9 (DHX9) is a multi-functional protein that plays a central role in numerous

cellular processes by unwinding DNA and RNA duplexes as well as more complex nucleic acid

structures.[1][2] Its key functions include regulating DNA replication, transcription, translation,

and maintaining genomic stability.[1][2][3] DHX9 is particularly important for resolving R-loops,

which are RNA:DNA hybrid structures that can form during transcription and lead to DNA

damage and genomic instability if not properly processed. Due to its critical roles, the

dysregulation of DHX9 is implicated in various cancers, making it a significant target for

therapeutic development. Dhx9-IN-5 is a potent small molecule inhibitor of the RNA helicase

activity of DHX9.
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Start:
Reduced Compound Efficacy

1. Check Storage
- Was powder stored at -20°C?

- Were aliquots stored at -80°C?
- Any freeze-thaw cycles?

2. Check Solution Prep
- Anhydrous DMSO used?

- Compound fully dissolved?
- Any visible precipitate?

Yes

Potential Cause:
Compound Degradation

No

3. Check Assay
- Correct final concentration?

- Media changed for long incubation?
- DMSO % < 0.5%?

Yes

Potential Cause:
Aqueous Insolubility

No

Potential Cause:
Experimental Setup

No

Action:
Prepare fresh stock
from solid & re-test
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Receive Solid Compound

Long-Term Storage (Solid)
Store at -20°C in desiccator

Prepare Stock Solution
(e.g., 10 mM in anhydrous DMSO)

Aliquot into Single-Use Tubes

Long-Term Storage (Solution)
Store at -80°C (up to 6 mo)

Short-Term Storage (Solution)
Store at -20°C (up to 1 mo)

Thaw ONE Aliquot for Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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